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Compound of Interest

Compound Name:
5-(2-fluorophenyl)-2,3-dihydro-1H-

indole

CAS No.: 893735-25-6

Cat. No.: B3164791

Get Quote

Document Control:

Scope: Research-grade 5-(2-fluorophenyl)indoline scaffolds and derivatives.

Primary Application: Medicinal Chemistry (CNS/Urology targets), Intermediate Synthesis.[1]

Status: Predictive Technical Guidance (Not a substitute for vendor-specific SDS).

Part 1: Physiochemical Profiling & Hazard
Identification[1]
The Structural Anchor
Because specific Safety Data Sheets (SDS) for novel 5-(2-fluorophenyl)indoline derivatives are

often unavailable during early discovery, safety protocols must be derived via Read-Across

Methodology.[1][2] This technique interpolates data from the parent scaffold (Indoline) and the

metabolic implications of the fluorinated substituent.
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Core Scaffold Analysis:

Indoline (2,3-dihydroindole): A reduced form of indole.[1][2] Unlike indole, indoline is a

secondary amine and is significantly more basic (

for the conjugate acid). It is prone to oxidation back to the indole form.[1]

5-(2-fluorophenyl) Moiety: The addition of a fluorinated phenyl ring at the C5 position

increases lipophilicity (

) and metabolic stability.[1][2] The C-F bond is extremely strong (approx. 116 kcal/mol),
generally blocking metabolic hydroxylation at that specific site, but potentially redirecting
metabolism to the indoline nitrogen or the phenyl ring's para-position.

Predictive GHS Classification
Based on the quantitative structure-activity relationship (QSAR) of similar halogenated

indolines (e.g., CAS 496-15-1, CAS 399-52-0), the following GHS classifications are the

minimum baseline for risk assessment.
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Hazard Class Category
Hazard Statement
(H-Code)

Mechanism/Justific
ation

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.[1][2][3]

Consistent with

indoline/indole toxicity

profiles.[1][3][4]

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation.[1][2][5][6][7]

Secondary amine

functionality acts as a

local irritant.[1]

Serious Eye Damage Cat 2A

H319: Causes serious

eye irritation.[1][2][3]

[5][6][7][8]

Basic nitrogen can

cause corneal opacity

if untreated.[1]

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation.[1]

[2][5][7]

Volatile intermediates

or dust inhalation.[1]

Sensitization (Skin) Cat 1B

H317: May cause

allergic skin reaction.

[1][2]

Critical: Indolines can

act as haptens,

binding to skin

proteins to trigger

immune responses.[1]

Part 2: Predictive Hazard Assessment Workflow
(Visualization)
The following diagram outlines the logic flow for determining safety protocols for new

derivatives where no specific SDS exists.
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Figure 1: Decision logic for handling 5-(2-fluorophenyl)indoline derivatives based on N1-

substitution status.[1][2]

Part 3: Handling, Storage, and Synthesis Safety[9]
The "Self-Validating" Storage System
Indoline derivatives are susceptible to auto-oxidation, converting to the corresponding indole

(which changes biological activity and color).[1][2] A self-validating storage system uses visual

cues to confirm compound integrity.[1][2]

Container: Amber glass vials (UV protection) with PTFE-lined caps.
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Atmosphere: Argon backfill is mandatory for free-base indolines.[1][2]

Visual Validator: Pure 5-(2-fluorophenyl)indoline derivatives are typically off-white to pale

yellow solids.[1][2]

Validation Check: If the solid turns brown or dark orange, auto-oxidation to the indole or N-

oxide formation has occurred.[1][2] Re-purify immediately.

Synthesis Safety: The Suzuki Coupling
These derivatives are commonly synthesized via a Suzuki-Miyaura coupling of 5-bromoindoline

and 2-fluorophenylboronic acid.[1][2]

Critical Hazard Control Points (HCP):

HCP 1: Catalyst Handling (Pd): Palladium catalysts (e.g.,

) can be sensitizers.[1] Weigh in a static-free environment.

HCP 2: Boronic Acid Toxicity: 2-fluorophenylboronic acid (CAS 1993-03-9) is an irritant.[1][2]

While less toxic than the indoline, it should not be inhaled.

HCP 3: Solvent Systems: Reactions often use DMF or Dioxane.[1]

DMF: Reprotoxic (Category 1B).[1] Use only in a functioning fume hood.[1]

Dioxane: Carcinogen and peroxide former.[1] Test for peroxides before heating.[1]

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Rationale

Gloves (Routine) Nitrile (Double Layer)

Indolines penetrate latex

rapidly.[1][2] Double gloving

provides a visual breach

indicator.[1]

Gloves (Solvent) Silver Shield / Laminate

Required if handling

DMF/DCM solutions of the

compound for extended

periods.[1][2]

Respiratory N95 / P2 (Minimum)

If handling powder outside a

hood (NOT recommended).[1]

[2] Use P100 if particle size is

<10µm.[1]

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the corrosive potential

of the basic amine.[1][2]

Part 4: Emergency Response & Toxicology[1]
First Aid Protocols

Inhalation: Move to fresh air. If wheezing occurs (common with amine inhalation), administer

oxygen.[1] Do not use mouth-to-mouth resuscitation if the patient inhaled the dust; use a

pocket mask.[1][2]

Skin Contact:

Blot excess chemical (do not rub, which drives it into pores).[1]

Wash with polyethylene glycol (PEG 400) followed by soap and water.[1] Indolines are

lipophilic; water alone is often ineffective.[1]

Eye Contact: Flush for 15 minutes minimum.[1][9][10] The basicity of the indoline nitrogen

can cause saponification of corneal lipids.[1]
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Toxicological Mechanism (CNS Implications)
Researchers must be aware that 5-substituted indolines are privileged scaffolds for 5-HT

(Serotonin) receptor modulation (specifically 5-HT2C and 5-HT6).[1][2]

Acute Effect: Accidental systemic exposure may result in serotonergic effects: dilated pupils,

tachycardia, agitation, or tremor.

Antidote Awareness: There is no specific antidote.[1] Treatment is supportive

(benzodiazepines for agitation).[1]

Part 5: Synthesis Workflow & Safety Integration[1]
The following diagram illustrates the safe synthesis pathway, highlighting where safety checks

must be integrated into the chemical workflow.
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(Sensitizer)
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(Pd Cat, Base, Heat)
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boronic acid

Ventilation Check
(DMF/Organic Vapors)

Workup
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Purification
(Column Chrom.)

5-(2-fluorophenyl)indoline
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Check Peroxides
(If Dioxane used)

Pre-Req
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Figure 2: Safety integration points during the Suzuki coupling synthesis of the target derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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